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Compound of Interest

Compound Name: H-BETA-ALA-DL-VAL-OH
CAS No.: 102029-85-6
Cat. No.: B1139290
Get Quote
. J

Executive Summary & Chemical Identity

Beta-alanyl-DL-valine (CAS: 1999-46-8) is a synthetic dipeptide comprising the non-
proteogenic amino acid beta-alanine and a racemic mixture (DL) of the branched-chain amino
acid (BCAA) valine.[1][2]

While its structural analog, Carnosine (beta-alanyl-L-histidine), is ubiquitous in mammalian
muscle tissue, Beta-alanyl-DL-valine serves primarily as a structural probe in enzymatic kinetic
studies and a reference standard in peptide synthesis. Its significance lies in the "DL"
stereochemistry, which provides a unique model for studying the stereospecificity of
mammalian dipeptidases, specifically Carnosinase-1 (CN1).

Physicochemical Matrix

The following data aggregates experimental and predicted values for the racemic mixture.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1139290#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6117159.htm
https://pubchem.ncbi.nlm.nih.gov/compound/dl-Alanyl-dl-valine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value | Characteristic Context

2-(3-aminopropanamido)-3- )
IUPAC Name _ _ Systematic nomenclature
methylbutanoic acid

Molecular Formula CsH16N203
Molecular Weight 188.22 g/mol
Physical State White Crystalline Powder Hygroscopic nature

Soluble in H20; Slightly soluble

Solubility . Zwitterionic character
pKa (Predicted) Carboxyl: ~3.18 Acidic moiety

pKa (Predicted) Amino: ~9.5 Basic beta-amino group
Melting Point ~268°C (Decomposition) Typical of peptide salts

) Racemic (50:50 mixture of L- N )
Stereochemistry _ Critical for enzymatic assays
Val and D-Val residues)

Synthetic Pathways & Manufacturing

The synthesis of Beta-alanyl-DL-valine requires careful orchestration to prevent racemization of
the beta-alanine (though less of a concern due to its achiral nature) and to ensure efficient
coupling with the sterically hindered valine isopropyl group.

Strategic Synthesis Protocol (Liquid Phase)

Rationale: Liquid phase synthesis is preferred for shorter dipeptides due to cost-effectiveness
and scalability compared to Solid Phase Peptide Synthesis (SPPS).[2] The Boc (tert-
butyloxycarbonyl) strategy is recommended over Fmoc for solution phase to avoid base-
catalyzed side reactions during deprotection.[2]

Protocol: Mixed Anhydride Coupling

o Protection: React Beta-alanine with Di-tert-butyl dicarbonate (Bocz20) to form Boc-3-Ala-OH.
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 Activation: Dissolve Boc-3-Ala-OH in anhydrous THF. Add N-methylmorpholine (NMM) and
Isobutyl chloroformate (IBCF) at -15°C to generate the mixed anhydride.[2]

o Expert Note: Temperature control is critical here to prevent the formation of urethane
byproducts.[2]

e Coupling: Add DL-Valine Methyl Ester HCI (neutralized with NMM) to the reaction mixture.
The sterically bulky isopropyl group of valine requires extended reaction times (4—6 hours).

e Saponification: Hydrolyze the methyl ester using LIOH in THF/H20.

o Deprotection: Remove the Boc group using 4N HCI in Dioxane or Trifluoroacetic acid (TFA).

[2]

Purification: Recrystallization from Ethanol/Ether.[2]

Visualization: Synthetic Workflow

The following diagram illustrates the logical flow of the synthesis, highlighting critical control
points.

Beta-Alanyl-DL-Valine
[(GLEUSEL]

Click to download full resolution via product page

Caption: Step-wise chemical synthesis flow utilizing Boc-chemistry for high-yield dipeptide
production.

Enzymatic Stability & Pharmacokinetics

This section addresses the most critical variable for drug development professionals: Hydrolytic
Stability.[2]

The Carnosinase Factor
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Human serum contains Carnosinase-1 (CN1) (EC 3.4.13.20), a metallopeptidase specifically
evolved to hydrolyze dipeptides containing an N-terminal beta-alanine or GABA and a C-
terminal L-histidine.[2][3]

Mechanism of Action:

e L-Isomer Susceptibility: The Beta-alanyl-L-valine fraction of the racemate is a substrate for
CNL1.[2] However, the hydrolysis rate is significantly lower than that of Carnosine (Beta-
alanyl-L-histidine) because CN1 has a high affinity for the imidazole ring of histidine, which
valine lacks.

o D-Isomer Resistance: The Beta-alanyl-D-valine fraction is resistant to CN1 hydrolysis.[2]
Mammalian peptidases generally exhibit strict stereospecificity for L-amino acids.[2]

Implication for Research: When administering Beta-alanyl-DL-valine in vivo:
e Phase 1 (Rapid): The L-isomer is hydrolyzed into Beta-alanine and L-Valine.[2]

e Phase 2 (Plateau): The D-isomer persists in circulation, excreted renally without degradation.

[2]

Visualization: Differential Hydrolysis Pathway

This diagram validates the kinetic separation of the isomers in a biological system.
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Caption: Differential metabolic fate of L- and D- isomers when exposed to serum Carnosinase
(CN1).[2]

Biological Potential & Structure-Activity
Relationship (SAR)

Comparing Beta-alanyl-DL-valine to the gold standard, Carnosine, reveals its specific utility.[2]

Comparative SAR Matrix[2]
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Carnosine (B-Ala-L- . Functional
Feature . B-Ala-DL-Valine
His) Consequence

Loss of pH Buffering:

) Valine lacks the
) . ) Imidazole (pKa ~6. _
C-Terminal Side Chain 183) Isopropyl (Non-polar) proton-accepting
nitrogen found in

histidine.[2]

The imidazole ring is
o ) High (Radical o the primary driver of
Antioxidant Capacity ) Low/Negligible )
Scavenging) carnosine's

antioxidant activity.

Tracer Utility: The D-

_ , isomer can serve as a
] Minutes (Rapid ]
Half-Life (Serum) ) Extended (D-isomer) stable tracer for
Hydrolysis) )
peptide transporter

(PEPT1/2) activity.[2]

Both are substrates

for proton-coupled
Transport PEPT1/PEPT2 PEPT1/PEPT2 , _

oligopeptide

transporters.[2]

Application in Drug Development

o Transporter Assays: Because Beta-alanyl-DL-valine is transported by PEPT1 (SLC15A1) but
lacks the rapid degradation profile of carnosine (specifically the D-fraction), it is an excellent
candidate for competitive inhibition studies to map transporter kinetics in Caco-2 cell lines.[2]

o Peptidase Profiling: It serves as a negative control when screening for "Carnosine-like"
physiological effects.[2] If a biological effect (e.g., anti-glycation) is observed with Carnosine
but not with Beta-alanyl-valine, the mechanism is likely imidazole-dependent.

Analytical Characterization Protocols

To validate the synthesis and ratio of the DL mixture, a chiral separation method is required.
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Protocol: Chiral HPLC Separation

Standard C18 columns cannot separate the enantiomers of this dipeptide.[2] A ligand-

exchange or chiral crown ether column is necessary.[2]

Column: Chirobiotic T (Teicoplanin) or Crownpak CR(+).[2]

Mobile Phase: 70% Methanol / 30% Water + 0.1% TFA (Acidic pH suppresses the carboxyl
ionization, improving retention).

Detection: UV at 210 nm (Peptide bond absorption).[2]

Expected Elution:

o D-Isomer: Typically elutes first due to lower affinity for the chiral selector (depending on
specific column phase).[2]

o L-Isomer: Elutes second.

Validation Criterion: The peak area ratio must be 1:1 (x 5%) to confirm the racemic nature of
the DL-valine starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b1139290?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6117159.htm
https://pubchem.ncbi.nlm.nih.gov/compound/dl-Alanyl-dl-valine
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271292/
https://pubmed.ncbi.nlm.nih.gov/37049610/
https://pubmed.ncbi.nlm.nih.gov/37049610/
https://www.benchchem.com/product/b1139290/docs#technical-monograph-beta-alanyl-dl-valine-dipeptide
https://www.benchchem.com/product/b1139290/docs#technical-monograph-beta-alanyl-dl-valine-dipeptide
https://www.benchchem.com/product/b1139290/docs#technical-monograph-beta-alanyl-dl-valine-dipeptide
https://www.benchchem.com/product/b1139290/docs#technical-monograph-beta-alanyl-dl-valine-dipeptide
https://www.benchchem.com/product/b1139290?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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